Cas no 25789-72-4 (Benzamide,N,N,2,3,4,5,6-heptamethyl-)

Benzamide,N,N,2,3,4,5,6-heptamethyl- structure
25789-72-4 structure
Product Name:Benzamide,N,N,2,3,4,5,6-heptamethyl-
CAS No:25789-72-4
MF:C14H21NO
MW:219.322643995285
CID:261311
PubChem ID:213217
Update Time:2025-04-19

Benzamide,N,N,2,3,4,5,6-heptamethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N,N,2,3,4,5,6-heptamethyl-
    • Benzamide, N-(4-heptamethyl)-
    • DTXSID50948660
    • N,N-Dimethylpentamethylbenzamide
    • Benzamide, heptamethyl-
    • 25789-72-4
    • BRN 1954502
    • AKOS013917476
    • heptamethylbenzamide
    • N-(4-Heptamethyl)benzamide
    • Inchi: 1S/C14H21NO/c1-8-9(2)11(4)13(12(5)10(8)3)14(16)15(6)7/h1-7H3
    • InChI Key: LXDSDWQYOIEPGT-UHFFFAOYSA-N
    • SMILES: O=C(C1C(C)=C(C)C(C)=C(C)C=1C)N(C)C

Computed Properties

  • Exact Mass: 219.16243
  • Monoisotopic Mass: 219.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 0.97
  • Boiling Point: 372.6°Cat760mmHg
  • Flash Point: 168.2°C
  • Refractive Index: 1.52
  • PSA: 20.31
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